![molecular formula C22H17F2N5O4S B2734011 2-((difluoromethyl)sulfonyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenyl-1H-pyrazol-5-yl)benzamide CAS No. 1211002-53-7](/img/structure/B2734011.png)
2-((difluoromethyl)sulfonyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenyl-1H-pyrazol-5-yl)benzamide
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Description
2-((difluoromethyl)sulfonyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-phenyl-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C22H17F2N5O4S and its molecular weight is 485.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Research involving sulfonyl and pyrazolopyrimidine moieties has demonstrated potential antimicrobial properties. A study by Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety, which showed activity exceeding that of reference drugs against bacteria and fungi, highlighting the antimicrobial potential of sulfonyl-containing compounds Alsaedi, M. R., Farghaly, T., & Shaaban, M. (2019). Molecules.
Anticancer Activities
Compounds containing pyrazolopyrimidine structures have also been explored for their anticancer activities. For instance, Ghorab et al. (2012) investigated novel sulfonylbiscompounds carrying biologically active moieties, including pyrazolopyrimidine, for their in vitro anticancer activity against human breast cancer cell lines. Compound 19 demonstrated notable cytotoxic activity, suggesting the relevance of such structures in designing anticancer agents Ghorab, M., Al-Said, M., & Nissan, Y. M. (2012). Chemical & Pharmaceutical Bulletin.
Novel Organic Syntheses
The synthesis and investigation of compounds with difluoromethylsulfonyl and pyrazolopyrimidine groups have been crucial in developing new organic materials with potential applications in medicinal chemistry and material sciences. For example, Wang et al. (2013) synthesized a novel compound for imaging B-Raf(V600E) in cancers, demonstrating the use of such compounds in developing diagnostic tools Wang, M., Gao, M., Miller, K., & Zheng, Q. (2013). Bioorganic & Medicinal Chemistry Letters.
Properties
IUPAC Name |
2-(difluoromethylsulfonyl)-N-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-phenylpyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F2N5O4S/c1-13-11-19(30)27-22(25-13)29-18(12-16(28-29)14-7-3-2-4-8-14)26-20(31)15-9-5-6-10-17(15)34(32,33)21(23)24/h2-12,21H,1H3,(H,26,31)(H,25,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWDROCFRBNIMIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4S(=O)(=O)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F2N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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